
Compound of Interest

Compound Name: Hydroxybenzotriazole

Cat. No.: B1436442

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Hydroxybenzotriazole, commonly known as HOBt, is a crucial additive in peptide synthesis and other areas of organic chemistry. Its monohydrate

Core Physicochemical Properties
The fundamental physicochemical characteristics of hydroxybenzotriazole monohydrate are summarized below, providing a baseline for its applicat

Chemical Structure and Identity
Hydroxybenzotriazole monohydrate consists of a benzotriazole ring system with a hydroxyl group attached to one of the nitrogen atoms, complexed

graph chemical_structure {

  layout=neato;

  node [shape=plaintext];

  edge [color="#202124"];

  compound [label=""];

// Benzene ring

N1 [pos="0,1!", label="N"];

N2 [pos="-0.87,0.5!", label="N"];

N3 [pos="-0.87,-0.5!", label="N"];

C1 [pos="0,-1!", label="C"];

C2 [pos="0.87,-0.5!", label="C"];

C3 [pos="0.87,0.5!", label="C"];

// Hydroxyl group

O1 [pos="0,2!", label="O"];

H1 [pos="0.5,2.3!", label="H"];

// Water molecule

O2 [pos="2.5,0!", label="O"];

H2 [pos="2.9,0.4!", label="H"];

H3 [pos="2.9,-0.4!", label="H"];
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// Bonds

N1 -- N2 [len=1.5];

N2 -- N3 [len=1.5];

N3 -- C1 [len=1.5];

C1 -- C2 [len=1.5];

C2 -- C3 [len=1.5];

C3 -- N1 [len=1.5];

N1 -- C3 [style=invis]; // for layout

C1 -- C2 -- C3;

N1 -- O1 [len=1.5];

O1 -- H1 [len=1.0];

// Aromatic ring indication

node [shape=none, label=""];

A1 [pos="-0.2,0!"];

A2 [pos="0.2,0!"];

// Water molecule bonds

O2 -- H2 [len=1.0];

O2 -- H3 [len=1.0];

// Dashed line for hydrate

N2 -- O2 [style=dashed, color="#5F6368"];

// Labels

label = "Hydroxybenzotriazole Monohydrate";

labelloc = "b";

fontsize=12;

}

Caption: Mechanism of HOBt in carbodiimide-mediated peptide bond formation.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of hydroxybenzotriazole monohydrate 
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Solubility Determination (Shake-Flask Method)

This protocol outlines the equilibrium solubility determination using the shake-flask method.

Caption: Experimental workflow for solubility determination.

Methodology:
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Preparation: A series of vials containing a known volume of the desired solvent (e.g., water, ethanol, DMF) 

Addition of Solute: An excess amount of hydroxybenzotriazole monohydrate is added to each vial to ensure tha

Equilibration: The vials are sealed and placed in a shaker bath maintained at a constant temperature. They a

Phase Separation: After equilibration, the undissolved solid is separated from the saturated solution by cen

Analysis: A known volume of the clear supernatant is carefully removed, diluted as necessary, and the concen

Calculation: The solubility is calculated from the measured concentration and expressed in appropriate units

pKa Determination (Potentiometric Titration)

This protocol describes the determination of the acid dissociation constant (pKa) by potentiometric titration
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Caption: Experimental workflow for pKa determination.

Methodology:

Solution Preparation: A precisely weighed amount of hydroxybenzotriazole monohydrate is dissolved in a suita

Titration Setup: The solution is placed in a thermostated beaker with a magnetic stirrer. A calibrated pH el
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Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally from a burette

Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing the system

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

pKa Determination: The equivalence point (the point of inflection of the curve) is determined. The volume of

Thermal Analysis (DSC and TGA)

Differential Scanning Calorimetry (DSC):

Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of hydroxybenzotriazole monohydrat

Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen). A temperature program is 

Analysis: The sample and reference pans are heated according to the temperature program. The difference in h
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Data Interpretation: Endothermic peaks (e.g., melting, dehydration) and exothermic peaks (e.g., decompositio

Thermogravimetric Analysis (TGA):

Sample Preparation: An accurately weighed sample (typically 5-10 mg) of hydroxybenzotriazole monohydrate is 

Instrument Setup: The TGA instrument is purged with an inert gas. A temperature program is set, typically wi

Analysis: The sample is heated, and its mass is continuously monitored and recorded as a function of tempera

Data Interpretation: The resulting TGA curve (mass vs. temperature) is analyzed to identify temperature rang

Conclusion

This technical guide has provided a detailed overview of the essential physicochemical properties of hydroxybe

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physicochemical Properties of Hydroxybenzotriazole Monohydrate]. 

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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